Cas no 1261941-86-9 (2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261941-86-9
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• MDL: MFCD18312763
• CID: 2621988
• PubChem ID: 53218488
• Update Time: 2025-04-21

2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• DTXSID70683420
• MFCD18312763
• 3'-(Pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
• 1261941-86-9
• 2-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18312763
• Inchi： 1S/C17H17NO4S/c19-17(20)16-9-2-1-8-15(16)13-6-5-7-14(12-13)23(21,22)18-10-3-4-11-18/h1-2,5-9,12H,3-4,10-11H2,(H,19,20)
• InChI Key： JUVLWVROGYKRKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC=CC=2C(=O)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.08782920Da
• Monoisotopic Mass: 331.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų